New developments in bio-related materials
Journal of Materials Chemistry Pub Date: 2004-07-14 DOI: 10.1039/B409121N
Abstract
Guest editors J. Aizenberg, J. Livage and S. Mann give an overview of the second special issue of 2004 in Journal of Materials Chemistry on New Developments in Bio-related Materials.
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